Ethyl 2-(2-(4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetamido)benzoate

• IUPAC Name: ethyl 2-[[2-[4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C19H21F3N4O4/c1-2-29-17(28)13-5-3-4-6-14(13)23-15(27)11-26-9-7-12(8-10-26)16-24-25-18(30-16)19(20,21)22/h3-6,12H,2,7-11H2,1H3,(H,23,27)
• InChI Key: JOWHATHPXKGLLB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)CN2CCC(CC2)C3=NN=C(O3)C(F)(F)F
• Molecular Formula: C19H21F3N4O4
• Molecular Weight: 426.4 g/mol

Description

The compound is a derivative of piperidine, which is an important synthetic fragment for designing drugs and plays a significant role in the pharmaceutical industry. Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Molecular Structure Analysis

The compound contains a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. It also contains a trifluoromethyl group and an oxadiazole ring, which may influence its reactivity and biological activity.

Scientific Research Applications

Synthesis and Antibacterial Activity

• Research into N-substituted derivatives of compounds similar to the one has been conducted, with the synthesis process involving multiple steps and the final products exhibiting moderate to significant antibacterial activity against both Gram-negative and Gram-positive bacteria. This underscores the potential of such compounds in developing new antibacterial agents (Khalid et al., 2016).

Chemical Stability and Reactivity

• Another study explored the chemical stability and reactivity of related compounds, particularly focusing on the Boulton–Katritzky rearrangement. The findings indicate potential for novel chemical transformations under various conditions, which could be relevant for synthetic organic chemistry applications (Kayukova et al., 2018).

Synthesis of Heterocycles

• Ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate has been identified as a versatile intermediate for synthesizing a wide range of trifluoromethyl heterocycles. This research highlights the flexibility of certain core structures in generating diverse heterocyclic compounds, which could have various scientific and industrial applications (Honey et al., 2012).

Electrocatalytic and Electrochromic Properties

• Investigations into the electrochemical and electrochromic properties of polymers derived from carbazole and thiophene units have shown that these materials exhibit significant potential for applications in electronic devices. The introduction of acceptor groups and copolymerization strategies impact the materials' properties, suggesting avenues for the design of advanced electrochromic devices (Hu et al., 2013).

Future Directions

Given the importance of piperidine derivatives in the pharmaceutical industry, there is ongoing research into the synthesis, characterization, and biological evaluation of these compounds. This compound, with its unique structure, could be a subject of future research in this field.